Cas no 36734-52-8 (Ethanone, 1-(4-nitrophenyl)-2-(phenylthio)-)

• Product Name: Ethanone, 1-(4-nitrophenyl)-2-(phenylthio)-
• CAS No: 36734-52-8
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• CID: 1478632
• Update Time: 2024-08-23

Ethanone, 1-(4-nitrophenyl)-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-nitrophenyl)-2-(phenylthio)-
• 1-(4-nitro-phenyl)-2-phenylsulfanyl-ethanone

• Inchi： 1S/C14H11NO3S/c16-14(10-19-13-4-2-1-3-5-13)11-6-8-12(9-7-11)15(17)18/h1-9H,10H2
• InChI Key： XTFKMNCFLBDQAV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C([N+]([O-])=O)C=C1)CSC1=CC=CC=C1

Computed Properties

• Exact Mass: 273.04603

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Melting Point: 100-101 °C
• Boiling Point: 439.3±25.0 °C(Predicted)
• PSA: 60.21